Cas no 868211-67-0 (1H-Imidazole-2-carboxylic acid, 1-(2-bromoethyl)-, methyl ester)

• Product Name: 1H-Imidazole-2-carboxylic acid, 1-(2-bromoethyl)-, methyl ester
• CAS No: 868211-67-0
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 1863638
• PubChem ID: 68926454
• Update Time: 2025-04-21

1H-Imidazole-2-carboxylic acid, 1-(2-bromoethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylic acid, 1-(2-bromoethyl)-, methyl ester
• SCHEMBL4135169
• methyl 1-(2-bromoethyl)-1H-imidazole-2-carboxylate
• DB-401700
• 868211-67-0

• Inchi： 1S/C7H9BrN2O2/c1-12-7(11)6-9-3-5-10(6)4-2-8/h3,5H,2,4H2,1H3
• InChI Key： ITBQUBKIWUGQGH-UHFFFAOYSA-N
• SMILES： BrCCN1C=CN=C1C(=O)OC

Computed Properties

• Exact Mass: 231.98474Da
• Monoisotopic Mass: 231.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų